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Compound of Interest

Compound Name: CALCIUM SILICON

Cat. No.: B1173369

Audience: Researchers, scientists, and professionals in metallurgical analysis and quality
control.

Introduction

Calcium-Silicon (CaSi) alloys are extensively utilized in the metallurgical industry, primarily in
steelmaking and for the production of cast iron.[1][2] The precise chemical composition of these
alloys, particularly the silicon content, is critical for ensuring material compliance and optimal
performance in these applications.[1] The gravimetric method is a traditional and reliable
technique for determining the silicon content in such alloys.[3][4] This method involves the
chemical conversion of silicon into insoluble silicon dioxide (SiO2), which is then separated,
dried, and weighed. The silicon content is subsequently calculated from the mass of the
resulting SiOz.

Principle

The gravimetric analysis of silicon in CaSi alloys is based on the principle of converting the
silicon present in the alloy into silicic acid through an alkaline fusion followed by acid treatment.
The unstable silicic acid is then dehydrated by heating, which transforms it into stable,
insoluble silicon dioxide (SiO2). The resulting SiO2 precipitate is separated by filtration, washed
to remove impurities, ignited to a constant weight, and then weighed. The percentage of silicon
in the original sample is calculated based on the final weight of the pure SiOs-.
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Apparatus and Reagents

Apparatus:

e 50 mL Nickel crucible

e 50 mL Porcelain crucible

e 300 mL Beaker

e 250 mL Triangular flask

» Muffle furnace (capable of reaching 900-1000°C)
» Electric hot plate or Bunsen burner

e Analytical balance (readable to 0.0001 g)
» Desiccator

o Quantitative ashless filter paper

e Funnel

e Stirring rods

» Wash bottle

Reagents:

Sodium hydroxide (NaOH), analytical reagent (AR) grade

Sodium peroxide (Naz203z), analytical reagent (AR) grade

Concentrated hydrochloric acid (HCI), AR grade

Saturated ammonium chloride (NH4Cl) solution

1% Gelatin solution
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¢ Distilled or deionized water

Experimental Protocol

The following protocol details the step-by-step procedure for the gravimetric determination of
silicon in CaSi alloys.

1. Sample Preparation

o Obtain a representative sample of the CaSi alloy.

o Crush the sample, if necessary, to a fine powder (typically passing through a 100-mesh
sieve) to ensure complete and rapid decomposition.

e Dry the powdered sample in an oven at 105-110°C for 1-2 hours to remove any absorbed
moisture.

e Cool the dried sample in a desiccator before weighing.

2. Sample Weighing

o Accurately weigh approximately 0.3 g of the prepared CaSi alloy sample into a clean, dry 50
mL nickel crucible. Record the exact weight.

3. Alkaline Fusion

» To the nickel crucible containing the sample, add 4 g of sodium hydroxide and 1 g of sodium
peroxide.[3]

o Thoroughly mix the contents with a dry stirring rod, ensuring the sample is completely
dispersed in the flux.

e Cover the crucible with its lid.

o Place the crucible on an electric furnace or heat gently with a Bunsen burner at a low
temperature for 5-10 minutes.[3]
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Gradually increase the temperature to 750°C and maintain for 10 minutes to ensure
complete fusion.[3]

Remove the crucible from the heat and gently swirl the molten mass to coat the inner walls
of the crucible as it cools. This facilitates subsequent dissolution.[3]

. Dissolution of the Melt

Place the cooled nickel crucible and its lid into a 300 mL beaker.

Carefully add approximately 75 mL of distilled water and 5 mL of concentrated hydrochloric
acid to the beaker.[3]

Add an additional 20 mL of concentrated hydrochloric acid to the beaker.[3]

Gently heat the beaker on a hot plate at a low temperature to dissolve the fused melt.[3] Use
a stirring rod to aid in the dissolution process.

. Dehydration of Silicic Acid

Once the melt is completely dissolved, carefully rinse the crucible and lid with distilled water,
collecting the rinsings in the beaker.

Heat the solution in the beaker to evaporate the liquid until the solution becomes viscous and
begins to form a gel of silicic acid. Avoid baking the residue to complete dryness at this
stage.

. Precipitation and Digestion

To the dehydrated residue, add 25 mL of a saturated ammonium chloride solution and 20 mL
of a 1% gelatin solution.[3]

Stir the mixture well and gently warm for about 10 minutes to aid in the coagulation of the
precipitate.[3]

. Filtration and Washing

Filter the hot solution through a quantitative ashless filter paper.
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Transfer the precipitate completely onto the filter paper using a wash bottle with hot distilled
water. Use a rubber policeman to remove any precipitate adhering to the beaker walls.

Wash the precipitate on the filter paper several times with hot distilled water to remove any
remaining impurities.

. Ignition

Carefully fold the filter paper containing the precipitate and place it into a pre-weighed 50 mL
porcelain crucible.

Heat the crucible gently at first on a hot plate or with a Bunsen burner to dry the filter paper
and then char it without allowing it to ignite into a flame.

Transfer the crucible to a muffle furnace and ignite at 900°C for 30 minutes to ensure the
complete conversion of the precipitate to silicon dioxide (SiO2).[3]

. Weighing and Calculation

After ignition, remove the crucible from the furnace and allow it to cool slightly before placing
it in a desiccator to cool to room temperature.

Weigh the crucible containing the SiOz residue accurately.
Repeat the ignition, cooling, and weighing steps until a constant weight is achieved.
Calculate the percentage of silicon in the sample using the following formula:

% Silicon = (Weight of SiO2z / Weight of Sample) x (Atomic Weight of Si / Molecular Weight of
SiO2) x 100

Where:
o Atomic Weight of Si = 28.0855 g/mol

o Molecular Weight of SiO2 = 60.08 g/mol
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o The conversion factor (Atomic Weight of Si / Molecular Weight of SiO2) is approximately
0.4674.

Data Presentation

Parameter Typical Value/Range
Sample Weight 0.3g

Sodium Hydroxide 49

Sodium Peroxide 1lg

Concentrated Hydrochloric Acid 25 mL

Ignition Temperature 900°C

Ignition Time 30 minutes

Expected Silicon Content in CaSi 55-65%

Experimental Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1173369?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

